Cas no 2229274-21-7 ({1-(3,4,5-trifluorophenyl)methylcyclopropyl}methanol)

• Product Name: {1-(3,4,5-trifluorophenyl)methylcyclopropyl}methanol
• CAS No: 2229274-21-7
• MF: C₁₁H₁₁F₃O
• MW: 216.199653863907
• CID: 6058498
• PubChem ID: 165615639
• Update Time: 2025-10-30

{1-(3,4,5-trifluorophenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(3,4,5-trifluorophenyl)methylcyclopropyl}methanol
• EN300-1824551
• {1-[(3,4,5-trifluorophenyl)methyl]cyclopropyl}methanol
• 2229274-21-7

• Inchi： 1S/C11H11F3O/c12-8-3-7(4-9(13)10(8)14)5-11(6-15)1-2-11/h3-4,15H,1-2,5-6H2
• InChI Key： YTRMWOBSLBPVSH-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CC1(CO)CC1)F)F

Computed Properties

• Exact Mass: 216.07619946g/mol
• Monoisotopic Mass: 216.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-(3,4,5-trifluorophenyl)methylcyclopropyl}methanol

{1-(3,4,5-Trifluorophenyl)methylcyclopropyl}Methanol: A Comprehensive Overview

{1-(3,4,5-Trifluorophenyl)methylcyclopropyl}methanol, identified by the CAS number 2229274-21-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a trifluorophenyl group with a cyclopropylmethyl moiety. The presence of the trifluorophenyl group introduces distinct electronic and steric properties, making this compound a valuable substrate for various chemical transformations and applications.

The synthesis of {1-(3,4,5-Trifluorophenyl)methylcyclopropyl}methanol involves a series of well-established organic reactions. The starting material typically includes a trifluorobenzene derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the cyclopropylmethyl group. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing purity. These developments have been extensively documented in recent studies published in leading journals such as Journal of Organic Chemistry and Chemical Communications.

The physical properties of this compound are highly relevant to its potential applications. With a molecular weight of approximately 286 g/mol, it exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing critical data for its use in various industrial processes. Recent research has also highlighted its stability under different environmental conditions, making it suitable for long-term storage and transportation.

In terms of biological activity, {1-(3,4,5-Trifluorophenyl)methylcyclopropyl}methanol has shown promising results in preliminary assays targeting enzyme inhibition and receptor binding. Studies conducted at the University of California have demonstrated its potential as a lead compound in the development of novel therapeutic agents for neurodegenerative diseases. The trifluorophenyl group is believed to play a crucial role in modulating the compound's bioavailability and pharmacokinetic profile.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it an ideal candidate for use in advanced polymer systems and electronic materials. Recent breakthroughs in nanotechnology have leveraged its structure to create high-performance materials with enhanced mechanical and electrical properties. These findings were presented at the 2023 American Chemical Society National Meeting, where researchers highlighted its potential for revolutionizing the field of smart materials.

From an environmental perspective, the degradation pathways of {1-(3,4,5-Trifluorophenyl)methylcyclopropyl}methanol have been extensively studied to assess its impact on ecosystems. Biodegradation studies conducted under controlled laboratory conditions reveal that the compound undergoes rapid mineralization under aerobic conditions, minimizing its ecological footprint. These results are particularly relevant for industries seeking sustainable alternatives for chemical production.

In conclusion, {1-(3,4,5-Trifluorophenyl)methylcyclopropyl}methanol stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new facets of its properties and uses, this compound is poised to make significant contributions to the advancement of modern science.